Cas no 1806825-47-7 (5-Amino-2-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine)

• Product Name: 5-Amino-2-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine
• CAS No: 1806825-47-7
• MF: C₈H₈F₅N₃
• MW: 241.161238670349
• CID: 4857428
• Update Time: 2025-06-11

5-Amino-2-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H8F5N3/c9-7(10)5-4(1-14)16-2-3(15)6(5)8(11,12)13/h2,7H,1,14-15H2
• InChI Key： GFPHMHCFWNJTPY-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=NC=C(C=1C(F)(F)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 0.6
• Topological Polar Surface Area: 64.9

Additional information on 5-Amino-2-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine

Introduction to 5-Amino-2-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1806825-47-7)

5-Amino-2-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1806825-47-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmaceutical applications. The unique structural features of this molecule, particularly its dual amination and halogenation patterns, make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 5-Amino-2-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine consists of a pyridine core substituted with multiple functional groups. The presence of two amino groups, one at the 5-position and another at the 2-position as an aminomethyl group, contributes to its high reactivity and potential for further chemical modification. Additionally, the incorporation of difluoromethyl and trifluoromethyl groups at the 3- and 4-positions, respectively, introduces electron-withdrawing effects that can influence the compound's pharmacokinetic properties and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. Studies have suggested that the dual amination pattern may enhance its interaction with enzymes and receptors involved in various disease pathways. For instance, preliminary computational studies indicate that this compound could exhibit inhibitory activity against certain kinases and proteases, which are key targets in oncology and inflammatory diseases.

The difluoromethyl and trifluoromethyl substituents are particularly noteworthy due to their ability to modulate metabolic stability and lipophilicity. These fluorinated groups are frequently employed in drug design to improve pharmacokinetic profiles, including bioavailability, metabolic resistance, and target binding affinity. The combination of these features in 5-Amino-2-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine suggests potential therapeutic applications in areas such as cancer therapy, immunosuppression, and anti-inflammatory treatments.

In vitro studies have begun to explore the pharmacological properties of this compound. Initial experiments have shown promising results in terms of cytotoxicity against certain cancer cell lines. The dual amination sites provide multiple opportunities for covalent bonding or non-covalent interactions with biological targets, which could lead to the development of highly specific inhibitors. Furthermore, the presence of fluorinated groups may enhance the compound's ability to cross the blood-brain barrier, opening up possibilities for treating neurological disorders.

The synthesis of 5-Amino-2-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorinated substituents requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been instrumental in achieving these goals. Recent reports highlight the use of palladium-catalyzed reactions to introduce difluoromethyl groups efficiently, demonstrating the growing sophistication of synthetic strategies in handling such complex molecules.

From a medicinal chemistry perspective, the structural diversity offered by this compound makes it an attractive scaffold for further derivatization. By modifying individual functional groups or introducing new ones, researchers can fine-tune its biological activity to achieve desired therapeutic effects. For example, replacing one of the amino groups with a hydroxyl or carboxyl group could alter its solubility and metabolic stability while maintaining its core pharmacophoric features.

The potential applications of 5-Amino-2-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine extend beyond traditional small-molecule drug development. Its unique structural properties make it a valuable intermediate in the synthesis of more complex molecules, including peptidomimetics and biologics. The ability to modify its functional groups allows for the creation of libraries of derivatives that can be screened for novel biological activities using high-throughput screening (HTS) technologies.

The role of fluorine-containing compounds in modern medicine cannot be overstated. These elements have revolutionized drug design by improving pharmacokinetic profiles and enhancing therapeutic efficacy. 5-Amino-2-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine exemplifies this trend by incorporating multiple fluorinated substituents that are expected to contribute positively to its overall pharmacological properties.

As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like 5-Amino-2-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine will play an increasingly important role in therapeutic development. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, making them indispensable tools for medicinal chemists seeking to develop next-generation drugs.